Cas no 61589-12-6 (1H-Indole-1-carboxamide, N,N-diethyl-2,3-dihydro-)

• Product Name: 1H-Indole-1-carboxamide, N,N-diethyl-2,3-dihydro-
• CAS No: 61589-12-6
• MF: C₁₃H₁₈N₂O
• MW: 218.294823169708
• CID: 473753
• PubChem ID: 2987329
• Update Time: 2025-04-19

1H-Indole-1-carboxamide, N,N-diethyl-2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-1-carboxamide, N,N-diethyl-2,3-dihydro-
• N,N-diethyl-2,3-dihydroindole-1-carboxamide
• MLS000675921
• SMR000297074
• HMS2622H04
• 1-(Diethylaminocarbonyl)indoline
• DTXSID60388119
• AKOS003351212
• N,N-diethyl-1-indolinecarboxamide
• CHEMBL1522978
• ZWMBWNRAUWHCID-UHFFFAOYSA-N
• N,N-DIETHYL-2,3-DIHYDRO-1H-INDOLE-1-CARBOXAMIDE
• 61589-12-6
• ST50668002
• SCHEMBL7469902

• Inchi： 1S/C13H18N2O/c1-3-14(4-2)13(16)15-10-9-11-7-5-6-8-12(11)15/h5-8H,3-4,9-10H2,1-2H3
• InChI Key： ZWMBWNRAUWHCID-UHFFFAOYSA-N
• SMILES： O=C(N(CC)CC)N1C2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 218.14204
• Monoisotopic Mass: 218.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• PSA: 23.55